Cas no 5675-25-2 (1,4-Octadiene (cis- and trans- mixture))

1,4-Octadiene (cis- and trans- mixture) Properties

Names and Identifiers

• 1,4-Octadiene
• 1,4-Octadiene (cis- and trans- mixture)
• 1,4-Octadien
• cis-,trans-1,4-Octadiene
• Octa-1,4-dien
• octa-1,4-diene
• (E)-octa-1,4-diene
• MFCD00027235
• (E)-1,4-Octadiene
• 5675-25-2
• 1,4-Octadiene,c&t
• 1,4-Octadiene, E
• (4E)-octa-1,4-diene
• 53793-31-0
• EINECS 227-132-3
• 1,4-Octadiene(cis+trans)
• (4E)-1,4-Octadiene #
• HYBLFDUGSBOMPI-BQYQJAHWSA-N
• T72633
• 1,4-Octadiene, trans
• +Expand

• MDL： MFCD00027235
• InChIKey： HYBLFDUGSBOMPI-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H14/c1-3-5-7-8-6-4-2/h3,7-8H,1,4-6H2,2H3
• SMILES： C=CCC=CCCC

Computed Properties

• Exact Mass: 110.11000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 4
• Monoisotopic Mass: 110.11
• Heavy Atom Count: 8
• Complexity: 70.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 0A^2

Experimental Properties

• LogP: 2.91880
• PSA: 0.00000
• Refractive Index: 1.4260 to 1.4290
• Boiling Point: 120.3°Cat760mmHg
• Flash Point: 13.6°C
• Density: 0,74 g/cm3